molecular formula C12H11F2NO3 B8427247 N-(2,2-difluoro-4-hydroxybutyl)phthalimide

N-(2,2-difluoro-4-hydroxybutyl)phthalimide

Cat. No.: B8427247
M. Wt: 255.22 g/mol
InChI Key: VWWUWSJZOSTLGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,2-difluoro-4-hydroxybutyl)phthalimide is a useful research compound. Its molecular formula is C12H11F2NO3 and its molecular weight is 255.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11F2NO3

Molecular Weight

255.22 g/mol

IUPAC Name

2-(2,2-difluoro-4-hydroxybutyl)isoindole-1,3-dione

InChI

InChI=1S/C12H11F2NO3/c13-12(14,5-6-16)7-15-10(17)8-3-1-2-4-9(8)11(15)18/h1-4,16H,5-7H2

InChI Key

VWWUWSJZOSTLGZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C2=O)CC(CCO)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The above N-(4-acetoxy-2,2-difluorobutyl)phthalimide (3.84 g, 12.9 mmol) was dissolved in THF (65 mL) and cooled to −78° C. A solution of DIBAL-H (32.3 mL, 1.0 M in hexanes, 32.3 mmol) was added slowly and the solution allowed to stir 0.5 h. Saturated aqueous NH4Cl solution (15 mL) was then added and the solution was warmed to room temperature. MgSO4 (15 g) and diethyl ether (200 mL) were added, and the mixture was filtered through celite, washing with excess 1:1 Et2O/THF (1 L). The filtrate was then concentrated under reduced pressure and the crude material was purified by column chromatography on silica gel (1:2 EtOAc/hexanes) to give the desired N-(2,2-difluoro-4-hydroxybutyl)phthalimide as a pale yellow solid (1.47 g, 45%). 1H NMR (CDCl3) δ 1.97 (t, OH, J=6.0 Hz), 2.22 (tt, 2H, J=16.5, 6.0 Hz), 3.95 (q, 2H, J=6.0 Hz), 4.19 (t, 2H, J=15 Hz), 7.75 (m, 2H), 7.90 (m, 2H).
Name
N-(4-acetoxy-2,2-difluorobutyl)phthalimide
Quantity
3.84 g
Type
reactant
Reaction Step One
Name
Quantity
65 mL
Type
solvent
Reaction Step One
Quantity
32.3 mL
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
reactant
Reaction Step Three
Name
Quantity
15 g
Type
reactant
Reaction Step Four
Quantity
200 mL
Type
solvent
Reaction Step Four

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